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Compound of Interest

Compound Name: 2,4-Difluorobenzamide

Cat. No.: B1295065 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting point and solubility of 2,4-
Difluorobenzamide (CAS No: 85118-02-1), a key intermediate in the synthesis of various

pharmaceutical and agrochemical compounds. This document outlines its core

physicochemical properties, detailed experimental protocols for their determination, and logical

workflows for its synthesis and characterization.

Physicochemical Data of 2,4-Difluorobenzamide
The key physical properties of 2,4-Difluorobenzamide are summarized below. These values

are crucial for its handling, purification, and application in further chemical synthesis.

Melting Point
2,4-Difluorobenzamide is a white crystalline solid at room temperature. Its melting point is a

key indicator of its purity.

Parameter Value Reference

Melting Point 161-165 °C [1][2][3][4]

Solubility
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The solubility of 2,4-Difluorobenzamide is dependent on the solvent and temperature. While

extensive quantitative data is not widely published, its general solubility profile has been

characterized.

Solvent Class Example Solvents
Qualitative
Solubility

Reference

Polar Organic

Solvents

Ethanol,

Dimethylformamide
Soluble

Water -
log10WS: -2.31

(calculated)
[5]

Note: The water solubility is a calculated value and should be confirmed by experimental data

for precise applications.

Experimental Protocols
Accurate determination of melting point and solubility is fundamental for the characterization of

2,4-Difluorobenzamide. The following are standard laboratory protocols for these

measurements.

Determination of Melting Point (Capillary Method)
This method provides a melting point range, which is indicative of the substance's purity.[2][6]

Apparatus:

Melting point apparatus

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Thermometer
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Procedure:

Sample Preparation: A small amount of 2,4-Difluorobenzamide is finely powdered using a

mortar and pestle.

Capillary Tube Filling: The open end of a capillary tube is pressed into the powdered sample.

The tube is then inverted and tapped gently to pack the solid into the sealed end. This

process is repeated until a column of 2-3 mm of tightly packed sample is achieved.

Apparatus Setup: The filled capillary tube is placed in the heating block of the melting point

apparatus.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute,

especially when approaching the expected melting point.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire solid has turned into a

clear liquid is recorded as the end of the melting range.

Determination of Solubility (Shake-Flask Method)
The shake-flask method is a standard technique for determining the equilibrium solubility of a

solid in a solvent.[7]

Apparatus:

Conical flasks with stoppers

Constant temperature shaker bath

Analytical balance

Filtration apparatus (e.g., syringe filters)

Volumetric flasks and pipettes

Analytical instrument for quantification (e.g., HPLC, UV-Vis spectrophotometer)
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Procedure:

Sample Preparation: An excess amount of 2,4-Difluorobenzamide is added to a known

volume of the desired solvent in a conical flask.

Equilibration: The flask is sealed and placed in a constant temperature shaker bath. The

mixture is agitated for a sufficient period (typically 24-72 hours) to ensure that equilibrium is

reached.

Phase Separation: The suspension is allowed to stand at the same constant temperature to

allow the undissolved solid to settle.

Sample Withdrawal and Filtration: A clear aliquot of the supernatant is carefully withdrawn

and immediately filtered to remove any undissolved solid particles.

Quantification: The concentration of 2,4-Difluorobenzamide in the filtered solution is

determined using a suitable analytical method, such as HPLC or UV-Vis spectroscopy, after

appropriate dilution.

Calculation: The solubility is calculated from the measured concentration and is typically

expressed in units of mg/mL or mol/L.

Visualized Workflows
The following diagrams illustrate a logical synthesis pathway for 2,4-Difluorobenzamide and a

general experimental workflow for its characterization.
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Starting Materials

Intermediate Formation

Final Product Synthesis

2,4-Difluorobenzoic Acid

2,4-Difluorobenzoyl Chloride

Acylation

Thionyl Chloride (SOCl₂)

2,4-Difluorobenzamide

Amidation

Ammonia (NH₃)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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